Cas no 1805100-79-1 (2,5-Bis(trifluoromethyl)-3-bromoaniline)

2,5-Bis(trifluoromethyl)-3-bromoaniline structure
1805100-79-1 structure
Product Name:2,5-Bis(trifluoromethyl)-3-bromoaniline
CAS No:1805100-79-1
MF:C8H4BrF6N
MW:308.018482208252
CID:4972482
Update Time:2025-09-26

2,5-Bis(trifluoromethyl)-3-bromoaniline Chemical and Physical Properties

Names and Identifiers

    • 2,5-Bis(trifluoromethyl)-3-bromoaniline
    • Inchi: 1S/C8H4BrF6N/c9-4-1-3(7(10,11)12)2-5(16)6(4)8(13,14)15/h1-2H,16H2
    • InChI Key: AZOSQNAOSUYYLS-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C(F)(F)F)=CC(=C1C(F)(F)F)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 250
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26

2,5-Bis(trifluoromethyl)-3-bromoaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013023043-1g
2,5-Bis(trifluoromethyl)-3-bromoaniline
1805100-79-1 97%
1g
1,534.70 USD 2021-06-24
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